N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide

• Molecular Formula: C29H34N2O5S
• Molecular Weight: 522.7 g/mol
• IUPAC Name: N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C29H34N2O5S/c1-22-9-12-26(13-10-22)37(33,34)31(25-11-14-27(35-2)28(20-25)36-3)21-29(32)30-17-15-24(16-18-30)19-23-7-5-4-6-8-23/h4-14,20,24H,15-19,21H2,1-3H3
• InChI Key: RVMGXJLHKGZVEV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N2CCC(CC2)CC3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC

Description

N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide, also known as BRL-15572, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. By blocking the D3 receptor, N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide modulates the release of dopamine and other neurotransmitters, leading to its neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects
N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide has been shown to have a range of biochemical and physiological effects. In animal studies, it has been shown to improve cognitive function and memory, reduce inflammation, and protect against neuronal damage. Additionally, N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide has been shown to have a low toxicity profile, making it a potentially safe treatment option.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide for lab experiments is its selectivity for the dopamine D3 receptor, which allows for more targeted studies of the receptor's role in various physiological processes. However, one limitation of N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain lab experiments.

Future Directions

There are several future directions for the study of N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide. One potential area of research is its use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide and its potential applications in other areas of scientific research. Finally, the development of more soluble forms of N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide could improve its usefulness in lab experiments.

Synthesis Methods

The synthesis of N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with N-(3,4-dimethoxyphenyl) ethylamine to produce N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide. This compound is then reacted with 4-benzylpiperidine-1-carboxylic acid to produce N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide.

Scientific Research Applications

N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(3,4-dimethoxyphenyl)-4-methylbenzenesulfonamide has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.